Cas no 62895-22-1 (desphenyldimidium)
desphenyldimidium structure
Product Name:desphenyldimidium
CAS No:62895-22-1
MF:C14H14N3
MW:224.281062602997
CID:958230
PubChem ID:173880
Update Time:2025-04-19
desphenyldimidium Chemical and Physical Properties
Names and Identifiers
-
- desphenyldimidium
- 5-methylphenanthridin-5-ium-3,8-diamine
- Phanathridinium, 3,8-diamino-5-methyl-
- DTXSID00212060
- 62895-22-1
-
- Inchi: 1S/C14H13N3/c1-17-8-9-6-10(15)2-4-12(9)13-5-3-11(16)7-14(13)17/h2-8,16H,15H2,1H3/p+1
- InChI Key: PGCJOHMIZKFDRY-UHFFFAOYSA-O
- SMILES: [N+]1(C)C=C2C=C(C=CC2=C2C=CC(=CC=12)N)N
Computed Properties
- Exact Mass: 224.11892
- Monoisotopic Mass: 224.118772459g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.9Ų
Experimental Properties
- PSA: 55.92
desphenyldimidium Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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